Cas no 67083-23-2 (Acetamide, 2-chloro-N-(2,6-dimethyl-4-nitrophenyl)-)

• Product Name: Acetamide, 2-chloro-N-(2,6-dimethyl-4-nitrophenyl)-
• CAS No: 67083-23-2
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 395393
• PubChem ID: 12772530
• Update Time: 2025-04-19

Acetamide, 2-chloro-N-(2,6-dimethyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-(2,6-dimethyl-4-nitrophenyl)-
• 2-chloro-N-(2,6-dimethyl-4-nitrophenyl)acetamide
• SCHEMBL11650801
• DTXSID70509494
• 67083-23-2

• Inchi： 1S/C10H11ClN2O3/c1-6-3-8(13(15)16)4-7(2)10(6)12-9(14)5-11/h3-4H,5H2,1-2H3,(H,12,14)
• InChI Key： GQQGEYLAFJIFGY-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(C)=CC(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 242.04593
• Monoisotopic Mass: 242.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24